Cas no 548-03-8 (Protohypericin)

• Product Name: Protohypericin
• CAS No: 548-03-8
• MF: C₃₀H₁₈O₈
• MW: 506.459128856659
• CID: 377874
• PubChem ID: 164660
• Update Time: 2025-04-19

Protohypericin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10,13-dimethyl-
• Protohypericin
• PROTOHYPERICIN(RG)
• 1,3,4,6,8,15-Hexahydroxy-10,13-dimethyl-dibenzo[a,o]perylen-7,16-dion
• 1,3,4,6,8,15-hexahydroxy-10,13-dimethyl-dibenzo[a,o]perylene-7,16-dione
• Dibenzo(a,o)perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10,11-dimethyl
• 1,3,4,6,8,15-Hexahydroxy-10,13-dimethyldibenzo[a,o]perylene-7,16-dione
• YLILOANQCQKPOD-UHFFFAOYSA-N
• BCP29229
• MS-29408
• 548-03-8
• CHEMBL1078768
• AKOS030631733
• CS-0032211
• HY-N4139
• NS00094673
• DTXSID30203269
• 9,11,13,16,18,20-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.12,10.03,8.019,27.021,26.014,28]octacosa-1,3,5,8,10,12,14(28),15(27),16,18,20,23,25-tridecaene-7,22-dione
• 7,11,13,16,18,22-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.1^{2,10}.0^{3,8}.0^{19,27}.0^{21,26}.0^{14,28}]octacosa-1,3,5,7,10,12,14(28),15,17,19(27),21,23,25-tridecaene-9,20-dione
• SCHEMBL19322741
• CHEBI:204898
• Dibenzo(a,o)perylene-7,16-dione, 1,3,4,6,8,15-hexahydroxy-10,11-dimethyl-
• 7,11,13,16,18,22-HEXAHYDROXY-5,24-DIMETHYLHEPTACYCLO[13.11.1.1(2),(1)?.0(3),?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]OCTACOSA-1,3(8),4,6,10,12,14(28),15,17,19(27),21(26),22,24-TRIDECAENE-9,20-DIONE
• DA-77170
• 7,11,13,16,18,22-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.1(2),(1)?.0(3),?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3(8),4,6,10(28),11,13,15,17,19(27),21(26),22,24-tridecaene-9,20-dione
• SCHEMBL25937899

• MDL： MFCD00210547
• Inchi： 1S/C30H18O8/c1-9-3-11-19(13(31)5-9)29(37)25-17(35)7-15(33)23-24-16(34)8-18(36)26-28(24)22(21(11)27(23)25)12-4-10(2)6-14(32)20(12)30(26)38/h3-8,33-38H,1-2H3
• InChI Key： DPKVSJZTYNGFAW-UHFFFAOYSA-N
• SMILES： OC1=C2C(C=C(C)C=C2C2C3=C1C(=CC(=C3C1C(=CC(=C3C(=C4C(C=C(C)C=C4C=2C=13)=O)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 476.12600
• Monoisotopic Mass: 506.10016753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 506.5
• XLogP3: 3.8
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: Powder
• Density: 1.736±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.2E-9 g/L) (25 ºC),
• PSA: 121.38000
• LogP: 6.89400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols
• Anthraquinones